Cas no 1198416-88-4 ((4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride)

• Product Name: (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride
• CAS No: 1198416-88-4
• MF: C₁₉H₂₅Cl₃N₂O
• MW: 403.773602247238
• MDL: MFCD09788586
• CID: 4789250
• Update Time: 2025-08-05

(4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-((1-Benzylpiperidin-4-yl)oxy)-2-chlorophenyl)methanamine dihydrochloride
• (4-(1-BENZYLPIPERIDIN-4-YLOXY)-2-CHLOROPHENYL)METHANAMINE 2HCL
• AR2132
• (4-(1-BENZYLPIPERIDIN-4-YLOXY)-2-CHLOROPHENYL)METHANAMINE DIHYDROCHLORIDE
• (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine DiHCl
• (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride

• MDL： MFCD09788586
• Inchi： 1S/C19H23ClN2O.2ClH/c20-19-12-18(7-6-16(19)13-21)23-17-8-10-22(11-9-17)14-15-4-2-1-3-5-15;;/h1-7,12,17H,8-11,13-14,21H2;2*1H
• InChI Key： YKLINEADVYPISV-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=CC(=C1)OC1CCN(CC2C=CC=CC=2)CC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 340
• Topological Polar Surface Area: 38.5

Experimental Properties

• Color/Form: NA
• Flash Point: 135.3±12.0 °C

(4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride

(4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride: An Overview of a Promising Compound in Pharmaceutical Research

(4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride (CAS No. 1198416-88-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, also known as Benzylpiperidin-4-yloxyphenylmethanamine dihydrochloride, is characterized by its unique chemical structure and pharmacological properties, making it a subject of interest for both academic and industrial researchers.

The chemical structure of (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride consists of a benzylpiperidine moiety linked to a chlorophenyl group through an ether linkage, with an additional methanamine group. This complex structure confers the compound with a range of biological activities, including interactions with various receptors and enzymes. The presence of the chloro substituent on the phenyl ring and the piperidine ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and exert its effects.

Recent studies have explored the pharmacological profile of (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride in detail. One notable area of research has been its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, potentially through modulation of serotonin and norepinephrine reuptake. These findings suggest that (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride could be a valuable candidate for the development of novel antidepressant medications.

In addition to its antidepressant properties, (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in various pain models, including neuropathic and inflammatory pain. The mechanism underlying these analgesic effects is thought to involve interactions with opioid receptors and other pain-modulating pathways.

The safety profile of (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

From a synthetic chemistry perspective, the preparation of (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride involves several steps, including the formation of the benzylpiperidine intermediate and subsequent coupling reactions. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for its potential commercialization as a pharmaceutical product.

In conclusion, (4-(1-Benzylpiperidin-4-yloxy)-2-chlorophenyl)methanamine dihydrochloride (CAS No. 1198416-88-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may pave the way for innovative treatments in areas such as depression and pain management.